Cas no 1368523-46-9 (2-(methylamino)-1-3-(trifluoromethyl)phenylethan-1-one)

• Product Name: 2-(methylamino)-1-3-(trifluoromethyl)phenylethan-1-one
• CAS No: 1368523-46-9
• MF: C₁₀H₁₀F₃NO
• MW: 217.18771314621
• CID: 6546241
• PubChem ID: 82471710
• Update Time: 2025-05-21

2-(methylamino)-1-3-(trifluoromethyl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(methylamino)-1-3-(trifluoromethyl)phenylethan-1-one
• 2-(Methylamino)-1-[3-(trifluoromethyl)phenyl]ethanone
• 2-(methylamino)-1-[3-(trifluoromethyl)phenyl]ethan-1-one
• WZFWUXSCLDJBEB-UHFFFAOYSA-N
• EN300-1931207
• 1368523-46-9

• Inchi： 1S/C10H10F3NO/c1-14-6-9(15)7-3-2-4-8(5-7)10(11,12)13/h2-5,14H,6H2,1H3
• InChI Key： WZFWUXSCLDJBEB-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(C(CNC)=O)=C1)(F)F

Computed Properties

• Exact Mass: 217.07144843g/mol
• Monoisotopic Mass: 217.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(methylamino)-1-3-(trifluoromethyl)phenylethan-1-one

Professional Introduction to Compound with CAS No. 1368523-46-9 and Product Name: 2-(methylamino)-1-3-(trifluoromethyl)phenylethan-1-one

The compound with the CAS number 1368523-46-9 and the product name 2-(methylamino)-1-3-(trifluoromethyl)phenylethan-1-one represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and molecular recognition. The presence of both a methylamino group and a trifluoromethyl substituent on a phenyl ring backbone imparts distinct electronic and steric properties, making it a versatile scaffold for further chemical modifications and biological evaluations.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The trifluoromethyl group, in particular, is widely recognized for its ability to enhance metabolic stability, binding affinity, and pharmacokinetic profiles of small molecule drugs. In the context of 2-(methylamino)-1-3-(trifluoromethyl)phenylethan-1-one, the electron-donating nature of the methylamino moiety complements the electron-withdrawing effect of the trifluoromethyl group, creating a balanced system that can interact effectively with biological targets. This balance has been exploited in the design of novel ligands for enzyme inhibition and receptor binding studies.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmacophores. The combination of a phenyl ring with both amino and trifluoromethyl substituents provides a rich platform for further derivatization. For instance, researchers have explored its utility in generating novel heterocyclic compounds through cyclization reactions, which could lead to the discovery of new therapeutic agents. The structural motif also suggests potential applications in materials science, where such fluorinated aromatic compounds are increasingly being used to develop advanced polymers and coatings with improved thermal and chemical resistance.

In terms of biological activity, preliminary investigations have indicated that derivatives of 2-(methylamino)-1-3-(trifluoromethyl)phenylethan-1-one may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. The trifluoromethyl group is known to modulate enzyme kinetics by influencing hydrogen bonding interactions and lipophilicity, while the methylamino group can serve as a hydrogen bond acceptor or donor depending on the molecular environment. These properties make it an attractive candidate for further exploration in drug discovery pipelines targeting conditions such as cardiovascular diseases and neuroinflammation.

The synthesis of this compound involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include nucleophilic addition reactions followed by elimination processes to establish the carbonyl functionality, coupled with selective fluorination techniques to introduce the trifluoromethyl group at the desired position. Advances in catalytic systems have enabled more efficient and scalable production processes, reducing costs and improving yields. These advancements are crucial for translating laboratory discoveries into viable pharmaceutical candidates.

From an industrial perspective, the demand for high-quality intermediates like 2-(methylamino)-1-3-(trifluoromethyl)phenylethan-1-one continues to grow as pharmaceutical companies seek innovative solutions for their drug development programs. Suppliers specializing in fine chemicals have adapted to this demand by implementing stringent quality control measures and expanding their capabilities to produce complex molecules under cGMP conditions. This ensures that researchers can rely on consistent purity standards when incorporating these compounds into their synthetic schemes.

The role of computational chemistry in optimizing derivatives of this compound cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and identify optimal conformations for biological activity. By integrating experimental data with computational insights, scientists can accelerate the design process and minimize trial-and-error approaches. This synergy between experimental chemistry and computational methods represents a cornerstone of modern drug discovery.

Future directions for research on 2-(methylamino)-1-3-(trifluoromethyl)phenylethan-1-one include exploring its role in developing next-generation antiviral agents. The structural features that make it valuable for enzyme inhibition may also translate into effective interactions with viral proteases or integrases. Additionally, its potential as an intermediate for chiral compounds has been noted, given the growing interest in enantiopure drugs due to improved efficacy and reduced side effects.

In conclusion, 2-(methylamino)-1-3-(trifluoromethyl)phenylethan-1-one (CAS No. 1368523-46-9) stands out as a multifaceted compound with significant implications across multiple domains of chemical research. Its unique structural composition, combined with recent advances in synthetic methodologies and computational biology, positions it as a promising candidate for further exploration in drug development and material science. As scientists continue to uncover new applications for this compound, its importance is likely to grow within both academic circles and industrial settings.